Cas no 17790-73-7 (1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester)

1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester structure
17790-73-7 structure
Product Name:1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
CAS No:17790-73-7
MF:C11H16O5
MW:228.241744041443
CID:1364809
Update Time:2024-08-14

1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
    • 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methyl ester
    • Inchi: 1S/C11H16O5/c1-4-16-10(13)7-5-8(12)9(6(7)2)11(14)15-3/h6-7,9H,4-5H2,1-3H3
    • InChI Key: VAVOLLRGDYZZPW-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)CC(=O)C(C(OC)=O)C1C

Computed Properties

  • Exact Mass: 228.09978

Experimental Properties

  • Density: 1.158±0.06 g/cm3(Predicted)
  • Boiling Point: 315.7±42.0 °C(Predicted)
  • PSA: 69.67
  • pka: 10.83±0.60(Predicted)

1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司